Cas no 1807036-64-1 (Ethyl 3-chloro-4-(difluoromethyl)-2-hydroxypyridine-6-acetate)

• Product Name: Ethyl 3-chloro-4-(difluoromethyl)-2-hydroxypyridine-6-acetate
• CAS No: 1807036-64-1
• MF: C₁₀H₁₀ClF₂NO₃
• MW: 265.641108989716
• CID: 4870298
• Update Time: 2025-06-13

Ethyl 3-chloro-4-(difluoromethyl)-2-hydroxypyridine-6-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-chloro-4-(difluoromethyl)-2-hydroxypyridine-6-acetate

• Inchi： 1S/C10H10ClF2NO3/c1-2-17-7(15)4-5-3-6(9(12)13)8(11)10(16)14-5/h3,9H,2,4H2,1H3,(H,14,16)
• InChI Key： CJXAWWWIRAWANJ-UHFFFAOYSA-N
• SMILES： ClC1C(NC(=CC=1C(F)F)CC(=O)OCC)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 404
• XLogP3: 1.4
• Topological Polar Surface Area: 55.4

Additional information on Ethyl 3-chloro-4-(difluoromethyl)-2-hydroxypyridine-6-acetate

Comprehensive Overview of Ethyl 3-chloro-4-(difluoromethyl)-2-hydroxypyridine-6-acetate (CAS No. 1807036-64-1)

Ethyl 3-chloro-4-(difluoromethyl)-2-hydroxypyridine-6-acetate is a specialized organic compound with significant applications in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a pyridine core substituted with chloro, difluoromethyl, and hydroxy functional groups, makes it a versatile intermediate for synthesizing bioactive molecules. The compound's CAS No. 1807036-64-1 serves as a critical identifier for researchers and regulatory bodies, ensuring precise communication in scientific literature and commercial transactions.

In recent years, the demand for fluorinated pyridine derivatives has surged due to their enhanced metabolic stability and bioavailability, aligning with trends in drug discovery. This compound's difluoromethyl group, in particular, has attracted attention for its role in modulating lipophilicity and hydrogen bonding—key factors in optimizing drug candidates. Researchers frequently search for terms like "pyridine acetate synthesis" or "fluoromethyl heterocycles applications", reflecting growing interest in this chemical space.

The synthesis of Ethyl 3-chloro-4-(difluoromethyl)-2-hydroxypyridine-6-acetate typically involves multi-step reactions, including halogenation and esterification, with yields optimized through modern catalytic methods. Analytical techniques such as NMR and HPLC-MS are essential for verifying its purity, a topic often queried in scientific forums as "pyridine derivative characterization methods". Its stability under various pH conditions makes it suitable for further functionalization, addressing common search queries like "modifying hydroxypyridine esters".

From an industrial perspective, this compound aligns with sustainable chemistry initiatives. Its potential as a building block for crop protection agents resonates with searches for "eco-friendly agrochemical intermediates". The ethyl acetate moiety offers reactivity advantages that reduce waste in downstream processes, a feature highlighted in discussions about "green chemistry in heterocycle production".

Ongoing research explores its utility in kinase inhibitor development, responding to frequent searches about "pyridine-based drug scaffolds". The compound's balanced polarity profile enables membrane permeability—a hot topic in ADMET optimization studies. Patent analyses reveal its inclusion in novel therapeutic formulations, particularly for inflammatory targets, matching trending queries like "small molecule immunomodulators".

Quality control protocols for CAS 1807036-64-1 emphasize strict impurity profiling, addressing industry concerns about "pharmaceutical intermediate specifications". Chromatographic methods tailored to this compound are frequently discussed in technical publications, coinciding with search trends for "HPLC method development for fluorinated compounds". These aspects underscore its importance in precision chemical manufacturing.

In material science, derivatives of this pyridine compound show promise in organic electronic materials, linking to popular searches about "heterocyclic semiconductors". The hydroxyl and ester groups provide anchor points for polymerization, making it relevant to queries on "functional monomers for conductive polymers". This multidisciplinary applicability enhances its commercial value across technology sectors.

Storage and handling recommendations for Ethyl 3-chloro-4-(difluoromethyl)-2-hydroxypyridine-6-acetate follow standard organic compound protocols, with emphasis on moisture control due to its hydrolytically sensitive ester group—a practical consideration often searched as "stabilizing labile esters". Suppliers typically provide technical data sheets addressing common concerns like "shelf life of fluorinated pyridines", ensuring proper utilization in R&D settings.

The compound's regulatory status remains compliant with major chemical inventories (e.g., REACH, TSCA), a critical point verified by searches for "CAS 1807036-64-1 compliance". Its non-hazardous classification under normal handling conditions makes it preferable for international shipping, aligning with logistics-related queries such as "transporting fluoroorganic compounds".

Future research directions may explore its enantioselective synthesis, responding to growing interest in "chiral pyridine derivatives" for asymmetric catalysis. The compound's structural features position it well for structure-activity relationship (SAR) studies, a recurring theme in medicinal chemistry searches. These developments will likely sustain its relevance in cutting-edge chemical innovation.